Repinotan hydrochloride
Repinotan hydrochloride
Brand Name:
Vulcanchem
CAS No.:
144980-77-8
VCID:
VC20904235
InChI:
InChI=1S/C21H24N2O4S.ClH/c24-21-18-8-2-4-10-20(18)28(25,26)23(21)14-6-5-13-22-15-17-12-11-16-7-1-3-9-19(16)27-17;/h1-4,7-10,17,22H,5-6,11-15H2;1H/t17-;/m1./s1
SMILES:
C1CC2=CC=CC=C2OC1CNCCCCN3C(=O)C4=CC=CC=C4S3(=O)=O.Cl
Molecular Formula:
C21H25ClN2O4S
Molecular Weight:
437.0 g/mol
Repinotan hydrochloride
CAS No.: 144980-77-8
Cat. No.: VC20904235
Molecular Formula: C21H25ClN2O4S
Molecular Weight: 437.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 144980-77-8 |
|---|---|
| Molecular Formula | C21H25ClN2O4S |
| Molecular Weight | 437.0 g/mol |
| IUPAC Name | 2-[4-[[(2R)-3,4-dihydro-2H-chromen-2-yl]methylamino]butyl]-1,1-dioxo-1,2-benzothiazol-3-one;hydrochloride |
| Standard InChI | InChI=1S/C21H24N2O4S.ClH/c24-21-18-8-2-4-10-20(18)28(25,26)23(21)14-6-5-13-22-15-17-12-11-16-7-1-3-9-19(16)27-17;/h1-4,7-10,17,22H,5-6,11-15H2;1H/t17-;/m1./s1 |
| Standard InChI Key | IGKYREHZJIHPML-UNTBIKODSA-N |
| Isomeric SMILES | C1CC2=CC=CC=C2O[C@H]1CNCCCCN3C(=O)C4=CC=CC=C4S3(=O)=O.Cl |
| SMILES | C1CC2=CC=CC=C2OC1CNCCCCN3C(=O)C4=CC=CC=C4S3(=O)=O.Cl |
| Canonical SMILES | C1CC2=CC=CC=C2OC1CNCCCCN3C(=O)C4=CC=CC=C4S3(=O)=O.Cl |
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